3-Bromo-n-isopropylimidazo[1,2-a]pyrazin-8-amine

• CAS No.: 787590-41-4
• Molecular Formula: C9H11BrN4
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 3-bromo-N-propan-2-ylimidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C9H11BrN4/c1-6(2)13-8-9-12-5-7(10)14(9)4-3-11-8/h3-6H,1-2H3,(H,11,13)
• InChI Key: NPWGEKVQVMTWET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC=CN2C1=NC=C2Br

Description

3-Bromo-n-isopropylimidazo[1,2-a]pyrazin-8-amine is a useful research compound. Its molecular formula is C9H11BrN4 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3,5-dibromo-imidazo[1,2-a]pyrazine (D) (200 mg, 0.72 mmol) in THF (3.6 ml) was added isopropylamine (1.3 ml, 14.4 mmol). The mixture was heated at 70° C. overnight. The mixture was then cooled to rt, diluted with DCM. The organic layer was washed with water, brine, dried and concentrated. The residue was purified on a silica gel column to afford 125 mg (yield 68%) of the title compound.

Synthesis routes and methods II

Procedure details

(3-Bromo-imidazo[1,2-a]pyrazin-8-yl)-isopropyl-amine was prepared by a process analogous to that described in Example 2 starting from 3-bromo-8-chloro-imidazo[1,2-a]pyrazine and isopropylamine.